ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(3,4-dimethoxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H20N4O4/c1-4-29-21(26)17-18-20(24-14-8-6-5-7-13(14)23-18)25(19(17)22)12-9-10-15(27-2)16(11-12)28-3/h5-11H,4,22H2,1-3H3
• InChI Key: UAHNKGGOWIVDFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=C(C=C4)OC)OC)N
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

Ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, also known as EAPQ, is a heterocyclic compound that has recently gained attention in scientific research. EAPQ has a unique chemical structure that makes it a promising candidate for various applications, including drug development and biological studies.

Mechanism of Action

The mechanism of action of ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood, but it is believed to act through multiple pathways, including the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This compound has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of various signaling pathways. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate various signaling pathways. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has several advantages for lab experiments, including its unique chemical structure, its ability to inhibit the activity of certain enzymes, and its ability to modulate various signaling pathways. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, including the development of more efficient synthesis methods, the identification of its molecular targets, and the development of this compound-based drugs for various applications. Additionally, future research could focus on the potential use of this compound in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

Ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyaniline with various reagents, including ethyl 2-bromoacetate, sodium hydride, and 2-bromo-1,4-dimethoxybenzene. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

Ethyl 2-amino-1-(3,4-dimethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has shown promising results in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory effects. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, including breast, lung, and prostate cancer. This compound has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. Additionally, this compound has been shown to have anti-inflammatory effects, reducing inflammation in the body.